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Introduction

Lead-based alloys are extensively utilized in various applications, including batteries, cable
sheathing, and radiation shielding, owing to their excellent corrosion resistance and
malleability. The electrochemical behavior of these alloys is a critical determinant of their
performance and longevity. This document provides detailed application notes and
standardized protocols for the electrochemical testing of lead-based alloys, intended for
researchers, scientists, and professionals in materials science and engineering. The following
sections outline the methodologies for key experiments, present data in a structured format,
and illustrate experimental workflows.

Experimental Protocols

The following protocols are based on established ASTM standards and best practices in
electrochemical testing.

Open Circuit Potential (OCP) or Corrosion Potential
(Ecorr) Monitoring

This test determines the spontaneous potential of the lead-based alloy in a specific electrolyte
without applying any external current or potential. It is a fundamental measurement for
assessing the initial state of the alloy and its tendency to corrode.

Protocol:
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e Sample Preparation:

o

Cut the lead-based alloy to the desired dimensions for the working electrode.

o Mount the specimen in an appropriate insulating material (e.g., epoxy resin), leaving a
defined surface area exposed.

o Grind the exposed surface with successively finer grades of silicon carbide (SiC) paper
(e.g., 240, 400, 600, 800, 1200 grit).

o Polish the ground surface with a diamond paste or alumina suspension to a mirror finish.

o Clean the polished surface ultrasonically in ethanol or acetone, followed by rinsing with
deionized water and drying.

o Electrochemical Cell Setup:

Assemble a standard three-electrode electrochemical cell.

o

o

The prepared lead-based alloy specimen serves as the working electrode (WE).

[¢]

A platinum wire or graphite rod is typically used as the counter electrode (CE).

[¢]

A saturated calomel electrode (SCE) or a silver/silver chloride (Ag/AgCl) electrode is used
as the reference electrode (RE).

[¢]

Fill the cell with the desired electrolyte (e.g., sulfuric acid solution for battery applications).

e Measurement:

o Immerse the electrodes in the electrolyte.

o Connect the electrodes to a potentiostat.

o Monitor the potential of the working electrode with respect to the reference electrode over
time until a stable potential is reached. This stable potential is the corrosion potential
(Ecorr). A typical duration for stabilization is 1 hour.
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Potentiodynamic Polarization

This technique provides information about the corrosion rate, pitting susceptibility, and
passivation behavior of the lead-based alloy. It involves scanning the potential of the working
electrode and measuring the resulting current.

Protocol:

o Sample Preparation and Cell Setup: Follow the same procedure as for OCP monitoring.

« Initial Ecorr Measurement: Allow the system to stabilize at its OCP for approximately 1 hour.
» Potential Scan:

o Begin the potential scan from a value slightly cathodic to the Ecorr (e.g., -250 mV vs.

Ecorr).
o Scan in the anodic direction to a potential well above the Ecorr (e.g., +250 mV vs. Ecorr).
o Atypical scan rate is between 0.167 mV/s and 1 mV/s.
o Data Analysis:

o Plot the logarithm of the current density (log i) versus the applied potential (E). This is
known as a Tafel plot.

o Determine the corrosion potential (Ecorr) and corrosion current density (icorr) by
extrapolating the linear portions of the anodic and cathodic branches of the Tafel plot to
their intersection.

o Calculate the corrosion rate (CR) in millimeters per year (mm/year) using the following
equation, in accordance with ASTM G102: CR = (3.27 * icorr * EW) / d where:

= icorr is the corrosion current density in pA/cm2.
» EW is the equivalent weight of the alloy in grams/equivalent.

» dis the density of the alloy in g/cm3.
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Electrochemical Impedance Spectroscopy (EIS)

EIS is a non-destructive technique that provides detailed information about the corrosion
mechanism, protective film properties, and charge transfer kinetics at the electrode/electrolyte

interface.
Protocol:
o Sample Preparation and Cell Setup: Follow the same procedure as for OCP monitoring.
e Initial Ecorr Measurement: Stabilize the system at its OCP for approximately 1 hour.
¢ Impedance Measurement:
o Apply a small amplitude AC potential signal (e.g., 10 mV) at the Ecorr.

o Sweep the frequency of the AC signal over a wide range, typically from 100 kHz down to
10 mHz.

o Measure the impedance and phase angle response of the system at each frequency.
o Data Analysis:
o Present the impedance data as Nyquist and Bode plots.

o Model the data using an appropriate equivalent electrical circuit (EEC) to extract
guantitative parameters such as solution resistance (Rs), polarization resistance (Rp), and
double-layer capacitance (Cdl).

Data Presentation

The quantitative data obtained from the electrochemical tests should be summarized in tables

for clear comparison.

Table 1: Potentiodynamic Polarization Data for Lead-Based Alloys in 0.5 M H2SOa4
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.. . Corrosion Rate
Alloy Composition Ecorr (V vs. SCE) icorr (MAlcm?)

(mmlyear)
Pure Pb -0.520 15.2 0.176
Pb-2.5%Shb -0.505 10.8 0.125
Pb-0.08%Ca -0.535 8.5 0.098
Pb-0.5%Sn -0.515 12.1 0.140

Table 2: Electrochemical Impedance Spectroscopy Data for Lead-Based Alloys in 0.5 M H2SOa

Solution Polarization Double Layer
Alloy Composition Resistance (Rs) Resistance (Rp) Capacitance (Cdl)
(Q-cm?) (Q-cm?) (MFlcm?)
Pure Pb 1.2 1850 45
Pb-2.5%Shb 11 2500 38
Pb-0.08%Ca 1.3 3100 32
Pb-0.5%Sn 1.2 2200 41
Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the electrochemical testing of lead-
based alloys.
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Fig. 1: Electrochemical testing workflow.
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Corrosion Process Logic

The following diagram illustrates the logical relationship between the electrochemical
processes occurring at the surface of a lead-based alloy during corrosion.

Corrosion Current (icorr)

Measured Parameters

Corrosion Potential (Ecorr)

. . // 7/ /!
Cathodic Reactions_ -~ s
=

- s

/ /
/
Oxygen Reduction e /
(Oz + 4H* + 4e~ > 2H20) i
% ’

- /
/
-7 /

-~ /
Hydrogen Evolution /
(2H* + 26~ -> H2) /
4

/
/

Z
/Anédic Reactions W -( Passivation
Lead Oxidation Formation of Corrosion Products Formation of a Stable - .
(Pb -> Pbe* + 2e-) (e.g., PbSOs) Passive Film »-| Reduced Corrosion Rate

Click to download full resolution via product page

Fig. 2: Logical flow of corrosion processes.

¢ To cite this document: BenchChem. [Application Notes and Protocols for Electrochemical
Testing of Lead-Based Alloys]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12673181#electrochemical-testing-protocols-for-

lead-based-alloys]
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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